Cas no 1344248-76-5 (2-(dimethylamino)-5-fluorobenzene-1-carboximidamide)

• Product Name: 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide
• CAS No: 1344248-76-5
• MF: C₉H₁₂FN₃
• MW: 181.210084915161
• CID: 6220603
• PubChem ID: 63674770
• Update Time: 2025-10-28

2-(dimethylamino)-5-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide
• EN300-1849281
• 1344248-76-5
• AKOS012985841
• 2-(Dimethylamino)-5-fluorobenzimidamide
• CS-0305966

• Inchi： 1S/C9H12FN3/c1-13(2)8-4-3-6(10)5-7(8)9(11)12/h3-5H,1-2H3,(H3,11,12)
• InChI Key： SINKQSPQCDDJFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=N)N)C=1)N(C)C

Computed Properties

• Exact Mass: 181.10152556g/mol
• Monoisotopic Mass: 181.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide

2-(Dimethylamino)-5-Fluorobenzene-1-Carboximidamide: A Comprehensive Overview

The compound 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide, identified by the CAS number 1344248-76-5, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of heterocyclic aromatic compounds, specifically featuring a benzene ring with substituents that confer distinct reactivity and functionality.

The molecular structure of 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide consists of a benzene ring substituted with a dimethylamino group at position 2, a fluorine atom at position 5, and a carboximidamide group at position 1. These substituents play a crucial role in determining the compound's chemical behavior, solubility, and interaction with other molecules. The dimethylamino group introduces electron-donating properties, which can influence the electronic environment of the benzene ring, while the fluorine atom provides electron-withdrawing effects, creating a balance that may enhance certain reactivity patterns.

Recent studies have highlighted the potential of 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide in drug discovery and development. The compound's unique structure makes it an attractive candidate for exploring its role as an intermediate in the synthesis of bioactive molecules. Researchers have reported that this compound exhibits promising activity in preliminary biological assays, particularly in modulating enzyme activity and influencing cellular signaling pathways.

In terms of synthesis, 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The chemical stability of 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide has been extensively studied under different conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes degradation in strongly basic environments or under high temperatures. These findings are critical for its storage and application in industrial settings.

In terms of applications, 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide has shown potential as an intermediate in the synthesis of pharmaceutical agents, agrochemicals, and advanced materials. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and coordination chemistry. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The latest research on this compound has focused on its role in medicinal chemistry, particularly as a lead compound for developing new drugs targeting specific diseases such as cancer and neurodegenerative disorders. Computational studies have revealed that the compound's structure allows for favorable interactions with key protein targets, suggesting its potential as a therapeutic agent.

In conclusion, 2-(dimethylamino)-5-fluorobenzene-1-carboximidamide, CAS No. 1344248-76-5, is a versatile compound with significant potential across multiple disciplines due to its unique chemical properties and functional groups. Ongoing research continues to uncover new applications and optimize its use in various industries.